Cas no 2228845-56-3 (2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid
• CAS No: 2228845-56-3
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• CID: 6212806
• PubChem ID: 165634990
• Update Time: 2025-05-19

2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid
• 2228845-56-3
• EN300-1990381
• 2-hydroxy-2-[1-(methanesulfonylmethyl)cyclopropyl]acetic acid

• Inchi： 1S/C7H12O5S/c1-13(11,12)4-7(2-3-7)5(8)6(9)10/h5,8H,2-4H2,1H3,(H,9,10)
• InChI Key： JHHGPJDSDBMWRU-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C(C(=O)O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 208.04054465g/mol
• Monoisotopic Mass: 208.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 100Ų

Additional information on 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid

Research Brief on 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid (CAS: 2228845-56-3)

In recent years, the compound 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid (CAS: 2228845-56-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid core and methanesulfonylmethyl substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. Key intermediates, such as the cyclopropane ring formation and subsequent functionalization with the methanesulfonyl group, have been meticulously studied to ensure reproducibility and scalability. These advancements are crucial for the compound's potential transition from laboratory research to clinical development.

From a mechanistic perspective, 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid has demonstrated notable activity as an inhibitor of specific enzymatic pathways. Preliminary in vitro studies suggest that the compound interacts with key metabolic enzymes, modulating their activity in a dose-dependent manner. This property has sparked interest in its potential application for treating metabolic disorders, including diabetes and obesity. Furthermore, its unique chemical structure allows for selective binding, minimizing off-target effects and enhancing therapeutic efficacy.

Recent preclinical studies have explored the pharmacokinetic and pharmacodynamic profiles of 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid. These studies have revealed favorable absorption and distribution characteristics, with the compound exhibiting good bioavailability and tissue penetration. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further development. Researchers are particularly interested in its potential to cross the blood-brain barrier, opening avenues for neurological applications.

In conclusion, 2-hydroxy-2-1-(methanesulfonylmethyl)cyclopropylacetic acid (CAS: 2228845-56-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its optimized synthesis, selective mechanism of action, and favorable pharmacokinetic properties position it as a viable candidate for therapeutic development. Future studies should focus on advancing this compound through clinical trials to fully elucidate its therapeutic potential and safety profile. The ongoing research underscores the importance of innovative chemical entities in addressing unmet medical needs.